Cas no 1797688-88-0 (2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole
• CAS No: 1797688-88-0
• MF: C₁₇H₁₃FN₂O₃S₂
• MW: 376.425124883652
• CID: 5983761
• PubChem ID: 71809202
• Update Time: 2025-08-04

2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole
• 2-[3-(4-FLUOROBENZENESULFONYL)AZETIDINE-1-CARBONYL]-1,3-BENZOTHIAZOLE
• F6442-0071
• 1,3-benzothiazol-2-yl-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone
• 1797688-88-0
• AKOS024564355
• benzo[d]thiazol-2-yl(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone

• Inchi： 1S/C17H13FN2O3S2/c18-11-5-7-12(8-6-11)25(22,23)13-9-20(10-13)17(21)16-19-14-3-1-2-4-15(14)24-16/h1-8,13H,9-10H2
• InChI Key： JQGSUZGMZBGQPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(C2=NC3C=CC=CC=3S2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 376.03516279g/mol
• Monoisotopic Mass: 376.03516279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole

Introduction to 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole (CAS No. 1797688-88-0)

2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1797688-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both azetidine and benzothiazole moieties, which are known for their diverse biological activities. The structural features of this molecule, particularly the 4-fluorobenzenesulfonyl group and the azetidine-1-carbonyl moiety, contribute to its unique chemical properties and potential applications in drug discovery and development.

The benzothiazole scaffold is a prominent pharmacophore in medicinal chemistry, widely recognized for its role in various therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in designing novel drugs. In particular, the 1,3-benzothiazole ring system has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 4-fluorobenzenesulfonyl group further modulates the electronic and steric properties of the molecule, enhancing its binding affinity and selectivity towards specific biological targets.

The azetidine ring in 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole adds another layer of complexity to its pharmacological profile. Azetidine derivatives are known for their potential as bioisosteres in drug design, often replacing larger or more flexible rings to improve drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles. The presence of the 1-carbonyl group at the 1-position of the azetidine ring further influences the molecule's reactivity and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have indicated that the 4-fluorobenzenesulfonyl group may play a crucial role in modulating the binding affinity of 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole to proteins involved in inflammatory pathways. This has opened up new avenues for investigating its potential as an anti-inflammatory agent.

Moreover, the structural motif of this compound has been investigated in the context of developing novel antimicrobial agents. The combination of the benzothiazole and azetidine rings provides a unique framework that can interact with bacterial enzymes and cell wall components, potentially leading to the discovery of new antibiotics. Preliminary studies have shown promising results in inhibiting bacterial growth using derivatives similar to 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole, highlighting its significance in antibiotic research.

The synthetic pathways for obtaining 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole have also been optimized to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and flow chemistry have been employed to streamline the synthesis process. These advancements not only improve the accessibility of the compound but also enhance its suitability for large-scale production and commercialization.

In conclusion, 2-3-(4-fluorobenzenesulfonyl)azetidine-1-carbonyl-1,3-benzothiazole represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.